2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide
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Description
2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide is a bicyclic heterocyclic compound featuring a partially saturated 1,7-naphthyridine core. Key structural attributes include:
- Hexahydro ring system: Reduces aromaticity, enhancing conformational flexibility and influencing solubility.
- Carboxamide at position 3: Provides hydrogen-bonding capability, critical for molecular interactions in biological systems.
This compound is of interest in medicinal chemistry due to its structural uniqueness, which may confer distinct pharmacological properties compared to related naphthyridine derivatives.
Properties
Molecular Formula |
C9H11N3O2 |
|---|---|
Molecular Weight |
193.20 g/mol |
IUPAC Name |
2-oxo-5,6,7,8-tetrahydro-1H-1,7-naphthyridine-3-carboxamide |
InChI |
InChI=1S/C9H11N3O2/c10-8(13)6-3-5-1-2-11-4-7(5)12-9(6)14/h3,11H,1-2,4H2,(H2,10,13)(H,12,14) |
InChI Key |
IERXSVORJNDQDG-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2=C1C=C(C(=O)N2)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a diketone, followed by cyclization and subsequent functional group modifications .
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the cyclization process efficiently .
Chemical Reactions Analysis
Types of Reactions
2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: Substitution reactions can introduce new functional groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .
Scientific Research Applications
2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Oxo-1,2,5,6,7,8-hexahydro-1,7-naphthyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key differences between the target compound and analogous naphthyridine derivatives:
Research Findings and Data Highlights
Physicochemical Properties
Bioactivity Trends
- 1,8-Naphthyridines (e.g., ) are frequently explored as kinase inhibitors or antimicrobial agents due to planar aromatic cores.
- 1,7/1,6-Naphthyridines (target compound, ) may exhibit unique selectivity profiles owing to non-planar, saturated structures.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
